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An In-Depth Technical Guide to the Molecular Properties of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of a compound is paramount.
This guide provides a detailed analysis of the molecular formula and molecular weight of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine, a compound of interest in various research domains.

Molecular Formula and Weight

The molecular formula and molecular weight are critical identifiers for any chemical compound,
providing the basis for stoichiometry, solution preparation, and analytical characterization.

Molecular Formula: C9H10F3NOJ[1][2]

This formula indicates that a single molecule of 2-(4-(Trifluoromethoxy)phenyl)ethanamine is
composed of nine carbon atoms, ten hydrogen atoms, three fluorine atoms, one nitrogen atom,
and one oxygen atom.

Molecular Weight: 205.18 g/mol [1][2]
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The molar mass of the compound is approximately 205.18 grams per mole. This value is
derived from the sum of the atomic weights of all constituent atoms in the molecule.

Data Presentation

For clarity and ease of comparison, the molecular properties are summarized in the table

below.
Property Value
Molecular Formula C9H10F3NO
Molecular Weight 205.18 g/mol

Experimental Protocols

The determination of the molecular formula and weight of a compound like 2-(4-
(Trifluoromethoxy)phenyl)ethanamine typically involves a combination of mass spectrometry

and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecular ion. This experimental value is then compared against the
theoretical exact mass calculated from the isotopic masses of the constituent elements to
confirm the molecular formula.

Elemental Analysis: Combustion analysis can be used to determine the empirical formula by
measuring the amounts of carbon dioxide, water, and nitrogen gas produced upon combustion
of a known quantity of the compound. This data provides the percentage composition of
carbon, hydrogen, and nitrogen, which is then used to deduce the simplest whole-number ratio

of atoms in the molecule.

Logical Relationship Diagram

The following diagram illustrates the logical workflow for determining the molecular weight from
the molecular formula and the atomic weights of the constituent elements.
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Constituent Elements & Atomic Weights (g/mol)

Carbon (C)
~12.011

Hydrogen (H)
~1.008

Fluorine (F)
~18.998 Calculation Result

9*cl10*H|3*F|1*N|1*0 Summation { ]

Nitrogen (N)
~14.007

Oxygen (O)
~15.999

Molecular Formula: C9H10F3NO

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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